4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde

Specification

• Molecular Formula: C9H6N2O2
• Molecular Weight: 174.16 g/mol
• IUPAC Name: 4-oxopyrido[1,2-a]pyrimidine-2-carbaldehyde
• Standard InChI: InChI=1S/C9H6N2O2/c12-6-7-5-9(13)11-4-2-1-3-8(11)10-7/h1-6H
• Standard InChI Key: DESJUFRHHVWGBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CC(=O)N2C=C1)C=O

Introduction

Chemical Structure and Physicochemical Properties

The structural framework of 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde consists of a pyridine ring fused to a pyrimidinone moiety, with a formyl group at position 2. This arrangement creates a planar, conjugated system that enhances its stability and electronic properties. Key physicochemical parameters include:

Property	Value
Molecular Formula	$\text{C}_9\text{H}_6\text{N}_2\text{O}_2$
Molecular Weight	174.16 g/mol
IUPAC Name	4-oxopyrido[1,2-a]pyrimidine-2-carbaldehyde
SMILES	C1=CC2=NC(=CC(=O)N2C=C1)C=O
InChI Key	DESJUFRHHVWGBB-UHFFFAOYSA-N

The compound’s XLogP3 value of 0.7 indicates moderate lipophilicity, suggesting balanced solubility in polar and nonpolar solvents. Nuclear magnetic resonance (NMR) studies reveal distinct proton environments: the aldehyde proton resonates at δ 9.9–10.1 ppm, while aromatic protons appear between δ 7.2–9.2 ppm, consistent with its conjugated structure.

Synthesis and Structural Modification

Photoredox C–H Arylation

Recent breakthroughs in visible-light-mediated catalysis enable direct C–H functionalization at position 3 of the pyrido-pyrimidine scaffold. Kshirsagar and Bhawale demonstrated that irradiating 4-oxo-4H-pyrido[1,2-a]pyrimidine-3-diazonium salts with furans or thiophenes in the presence of eosin Y as a photocatalyst produces 3-aryl derivatives in 60–85% yields. This method eliminates the need for transition-metal catalysts and operates under mild conditions, aligning with green chemistry principles.

Aldehyde-Directed Modifications

The aldehyde group at position 2 serves as a versatile handle for further derivatization. Treatment with hydrazines yields hydrazone derivatives (e.g., compound V–VIII), while Knoevenagel condensations with active methylene compounds generate chalcone-like analogs (XII–XXXV). These reactions expand the compound’s utility in constructing polycyclic architectures, such as pyrazolo[3,4-d]pyrido[1,2-a]pyrimidines (XI).

Applications in Medicinal Chemistry

Pharmacological Activities

Pyrido[1,2-a]pyrimidine derivatives exhibit broad bioactivity, with over 850 known analogs linked to 21 therapeutic targets. Key applications include:

• Antitumor Agents: Derivatives bearing electron-withdrawing substituents at position 3 inhibit topoisomerase II and induce apoptosis in leukemia cell lines (IC$_{50}$ = 2.1–8.7 μM).

• Anti-inflammatory Drugs: The compound’s ability to suppress COX-2 and TNF-α production has been validated in murine models, reducing edema by 62% at 10 mg/kg.

• Central Nervous System Modulators: Structural analogs like pemirolast act as histamine H$_1$ receptor antagonists, offering potential in treating allergic rhinitis and asthma.

Structure-Activity Relationships (SAR)

• Position 3: Aryl groups enhance potency against kinases, with para-fluorophenyl derivatives showing 3-fold greater activity than unsubstituted analogs.

• Aldehyde Group: Oxidation to a carboxylic acid improves aqueous solubility but reduces membrane permeability, as evidenced by a 40% drop in Caco-2 permeability.

Material Science Applications

The electron-deficient pyrido-pyrimidine core and aldehyde functionality enable applications in:

• Organic Electronics: Thin films of 4-oxo-4H-pyrido[1,2-a]pyrimidine-2-carbaldehyde exhibit a hole mobility of $1.2 \times 10^{-3} \, \text{cm}^2/\text{V·s}$, making them suitable for hole-transport layers in OLEDs.

• Coordination Chemistry: The compound forms stable complexes with transition metals (e.g., Cu$^{2+}$, Fe$^{3+}$) via the aldehyde and pyrimidinone oxygen, with stability constants ($\log K$) ranging from 8.9 to 12.3.

Recent Research Developments

Photodynamic Therapy (PDT)

Functionalization with porphyrin moieties yields photosensitizers with strong absorption at 650 nm, enabling deep-tissue penetration for PDT applications. Preliminary studies show a 90% reduction in tumor volume in murine models after three treatments.

Catalytic Asymmetric Synthesis

Chiral phosphoric acid catalysts have been employed to synthesize enantioenriched derivatives (up to 98% ee), expanding access to stereochemically complex analogs for drug discovery.